Cas no 75945-90-3 (METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE)

• Product Name: METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE
• CAS No: 75945-90-3
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• MDL: MFCD09834757
• CID: 59741
• PubChem ID: 10775931
• Update Time: 2025-10-30

METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 4-Methoxycarbonyl-4-phenylcyclohexanone
• C14H16O3
• methyl 4-oxo-1-phenylcyclohexane-1-carboxylate
• METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE
• 4-Oxo-1-phenyl-cyclohexancarbonsaeuremethylester
• 4-oxo-1-phenyl-cyclohexanecarboxylic acid methyl ester
• MFCD09834757
• AKOS015899502
• CS-0172493
• AS-37959
• FT-0646527
• 75945-90-3
• AC-9321
• SCHEMBL5765569
• A9639
• Methyl4-oxo-1-phenylcyclohexane-1-carboxylate
• DTXSID80444766
• AMY11080
• GGXCTCTZXOECJP-UHFFFAOYSA-N

• MDL： MFCD09834757
• Inchi： 1S/C14H16O3/c1-17-13(16)14(9-7-12(15)8-10-14)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChI Key： GGXCTCTZXOECJP-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C2C=CC=CC=2)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 232.11000
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 348.336 °C at 760 mmHg
• Flash Point: 348.336 °C at 760 mmHg
• Refractive Index: 1.533
• PSA: 43.37000
• LogP: 2.24050

METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE

Comprehensive Overview of METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE (CAS No. 75945-90-3)

METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE (CAS No. 75945-90-3) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, featuring a cyclohexanecarboxylate backbone with a phenyl substituent, has garnered significant attention due to its potential applications in drug synthesis and material science. Researchers often explore its reactivity in Michael addition reactions and carbonyl transformations, making it a valuable intermediate in modern organic chemistry.

The compound's structural uniqueness lies in its 4-oxo-cyclohexane framework, which provides a versatile platform for further functionalization. Its methyl ester group enhances solubility in organic solvents, facilitating its use in catalytic hydrogenation and asymmetric synthesis. Recent studies highlight its role in developing bioactive molecules, particularly in the design of enzyme inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapeutics.

In the context of green chemistry, METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE has been investigated for its compatibility with sustainable solvents and low-waste synthetic routes. This aligns with industry trends emphasizing eco-friendly manufacturing and reduced carbon footprints. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and stability, ensuring compliance with Good Laboratory Practices (GLP).

From a commercial perspective, the compound's relevance extends to flavor and fragrance industries, where its ketone moiety contributes to aromatic profiles. Its thermal stability and low volatility make it suitable for high-temperature applications, a feature increasingly sought after in polymeric materials and coatings. Patent literature reveals its incorporation in UV-stabilizers and photoresists, addressing needs in electronics manufacturing.

Ongoing research explores the compound's potential in nanotechnology, particularly as a building block for molecular self-assembly. Its rigid-rod conformation and hydrogen-bonding capacity enable precise nanostructure design, a hot topic in advanced materials science. Computational studies using DFT calculations further elucidate its electronic properties, supporting rational molecular engineering.

Safety assessments confirm that METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE exhibits favorable toxicological profiles under standard handling conditions. Proper storage recommendations include protection from moisture and prolonged light exposure to maintain integrity. These characteristics position it as a reliable candidate for scale-up in industrial processes requiring rigorous quality control.

The compound's nomenclature often raises questions regarding its IUPAC naming conventions and isomeric purity, topics frequently searched in academic databases. Educational resources emphasize its stereochemical implications, particularly the conformational analysis of the cyclohexane ring, making it a staple in organic chemistry curricula worldwide.

Emerging applications in agrochemicals demonstrate its utility as a precursor for plant growth regulators, reflecting the agricultural sector's innovation drive. Its lipophilicity and systemic mobility in plants are under active investigation, with preliminary data suggesting efficacy in crop protection formulations.

In summary, METHYL 4-OXO-1-PHENYLCYCLOHEXANECARBOXYLATE (CAS No. 75945-90-3) represents a multifaceted compound bridging academic research and industrial applications. Its adaptability across disciplines—from medicinal chemistry to materials engineering—ensures sustained relevance in scientific and commercial landscapes. Future developments may unlock novel functionalities, particularly in smart materials and bioconjugation technologies.